Cas no 2034241-55-7 (3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione
• CAS No: 2034241-55-7
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 6206322
• PubChem ID: 92081573
• Update Time: 2025-09-28

3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• CHEMBL4947116
• AKOS026689267
• 2034241-55-7
• 3-{1-[4-(1,3-thiazol-2-yloxy)benzoyl]piperidin-4-yl}-1,3-oxazolidine-2,4-dione
• 3-(1-(4-(thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione
• 3-[1-[4-(1,3-thiazol-2-yloxy)benzoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• F6474-1331
• 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C18H17N3O5S/c22-15-11-25-18(24)21(15)13-5-8-20(9-6-13)16(23)12-1-3-14(4-2-12)26-17-19-7-10-27-17/h1-4,7,10,13H,5-6,8-9,11H2
• InChI Key： KNFVOCJIVOHENC-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(N1CCC(CC1)N1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 387.08889182g/mol
• Monoisotopic Mass: 387.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione

3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034241-55-7): An Emerging Compound in Medicinal Chemistry

3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034241-55-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial activity and other pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

The chemical structure of 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione is characterized by a central oxazolidinone ring fused to a piperidine moiety, which is further substituted with a thiazole-containing benzoyl group. This intricate arrangement of functional groups imparts the molecule with a high degree of structural complexity and flexibility, making it an attractive candidate for various biological studies.

The synthesis of 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of a thiazole-substituted benzoyl chloride with a piperidine derivative, followed by the formation of the oxazolidinone ring through a cyclization reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in large-scale studies and potential drug development.

In terms of biological activities, 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione has shown promising results in several areas. One of its key properties is its potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have demonstrated that this compound can effectively inhibit the growth of multidrug-resistant strains, making it a valuable candidate for addressing the growing problem of antibiotic resistance.

Beyond its antibacterial properties, 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione has also been investigated for its potential as an antiviral agent. Preliminary research suggests that it may exhibit activity against certain viral pathogens, although further studies are needed to confirm these findings and explore its mechanism of action.

The pharmacokinetic properties of 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione have also been studied to assess its suitability as a therapeutic agent. Initial data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be administered orally or via other routes without significant bioavailability issues.

In addition to its direct therapeutic applications, 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione has been explored as a lead compound for drug discovery efforts. Its unique structure provides a scaffold for further modification and optimization to enhance its potency and selectivity. Researchers are actively investigating various derivatives and analogs to identify compounds with improved pharmacological profiles and reduced side effects.

The safety profile of 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential adverse effects.

In conclusion, 3-(1-(4-(Thiazol-2-yloxy)benzoyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034241-55-7) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for further research and potential clinical applications. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great promise for addressing unmet medical needs and contributing to the development of novel therapeutic agents.